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Compound of Interest

Compound Name: N-Methoxy-2-naphthamide

CAS No.: 76749-35-4

Cat. No.: B11897801

Get Quote

Executive Summary
N-Methoxy-2-naphthamide (CAS: 76749-35-4) is a secondary hydroxamic acid derivative

primarily utilized as a privileged substrate in transition-metal-catalyzed C-H activation. Its N-

methoxy amide moiety functions as a potent Directing Group (DG), enabling regioselective

functionalization at the C3 position of the naphthalene ring. Unlike simple amides, the N-

methoxy group possesses unique electronic properties—acting as an internal oxidant in

specific Rh(III) catalytic cycles or as a robust coordinating group in Pd(II) catalysis—making it

indispensable for constructing complex polycyclic aromatic hydrocarbons (PAHs).
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Property Specification

Chemical Name N-Methoxy-2-naphthalenecarboxamide

CAS Number 76749-35-4

Molecular Formula C₁₂H₁₁NO₂

Molecular Weight 201.22 g/mol

Physical State White to off-white solid

Solubility
Soluble in DMSO, DMF, CH₂Cl₂, CHCl₃;

sparingly soluble in water.

Acidity (pKa)

~8–9 (NH proton), slightly more acidic than N-

alkyl amides due to the electron-withdrawing

methoxy group.

Spectroscopic Characterization (¹H NMR)
Data sourced from Rh(III) catalysis literature.

Solvent: CDCl₃ (300 MHz)[1]

δ 9.70 ppm: (br s, 1H, NH) – Characteristic downfield shift of the hydroxamic amide proton.

δ 8.26 ppm: (s, 1H, C1-H) – Singlet indicating the isolated proton between the amide and

ring fusion.

δ 7.91–7.70 ppm: (m, 4H, Aromatic)

δ 7.51 ppm: (m, 2H, Aromatic)

δ 3.89 ppm: (s, 3H, O-CH₃) – Distinct singlet for the methoxy group.

Synthetic Framework
The synthesis of N-Methoxy-2-naphthamide is a two-step protocol starting from commercially

available 2-naphthoic acid. The transformation proceeds via an acid chloride intermediate to

ensure efficient coupling with the nucleophilic methoxyamine.
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Reaction Scheme (DOT Visualization)
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Figure 1: Step-wise synthesis from 2-naphthoic acid via acid chloride activation.

Detailed Protocol
Step 1: Activation

Charge a round-bottom flask with 2-naphthoic acid (1.0 equiv) and thionyl chloride (SOCl₂)

(excess, ~5–10 equiv) or oxalyl chloride (1.2 equiv) with a catalytic drop of DMF in DCM.

Reflux the mixture for 2–4 hours until gas evolution (HCl/SO₂) ceases.

Concentrate the solution in vacuo to remove excess SOCl₂. The resulting yellow solid (2-

naphthoyl chloride) is moisture-sensitive and used immediately.

Step 2: Amidation

Dissolve methoxyamine hydrochloride (1.2 equiv) in anhydrous DCM or THF/Water biphasic

system.

Add a base: Potassium Carbonate (K₂CO₃) (2.5 equiv) or Triethylamine (Et₃N) (2.5 equiv) to

liberate the free amine.

Cool the mixture to 0°C.

Dropwise add the solution of 2-naphthoyl chloride (from Step 1) in DCM.

Stir at room temperature for 4–12 hours.
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Workup: Quench with water, extract with DCM/EtOAc. Wash organic layer with 1M HCl (to

remove unreacted amine) and brine.

Purification: Recrystallize from Hexane/EtOAc or purify via silica gel chromatography

(Gradient: 20–40% EtOAc in Hexanes).

Yield: Typically >90%.

Reactivity & Applications: C-H Activation
N-Methoxy-2-naphthamide is a "privileged" substrate for directed C-H functionalization. The

amide oxygen coordinates to the metal center (Rh, Pd, Ru), positioning the catalyst to cleave

the ortho C-H bond (C3 position).

Mechanism of Action (The "Directing Group" Effect)
In Rh(III)-catalyzed reactions, the N-methoxy amide can behave in two distinct ways:

External Oxidant Mode: The N-OMe group remains intact. An external oxidant (e.g.,

Cu(OAc)₂, Ag₂CO₃) is required to regenerate the catalyst.

Internal Oxidant Mode: The N-O bond cleaves during the reaction, acting as a leaving group.

This "self-oxidizing" pathway typically yields isoquinolones via annulation with alkynes.

Catalytic Cycle Visualization (DOT)
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Figure 2: Simplified mechanism of Rh(III)-catalyzed C-H activation directed by the N-methoxy

amide.

Key Transformations
C-H Olefination: Reaction with acrylates to form vinyl-naphthalenes.

Catalyst: [RhCp*Cl₂]₂ / AgSbF₆ / Cu(OAc)₂.

Selectivity: Exclusive C3 functionalization (sterically less hindered than C1).
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C-H Annulation: Reaction with internal alkynes to form benzo[g]isoquinolones.

Mechanism:[2][3] Involves N-O bond cleavage (internal oxidant pathway).

Handling & Safety
Hazard Classification: Irritant (Skin/Eye/Respiratory).

Storage: Store in a cool, dry place. The N-methoxy amide bond is generally stable but can

hydrolyze under strong acidic/basic conditions at high temperatures.

Reactivity: Avoid strong reducing agents (can reduce N-O bond) and strong oxidants.

PPE: Standard laboratory PPE (Gloves, Goggles, Lab Coat) is required. Ensure synthesis

involving thionyl chloride is performed in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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